molecular formula C11H15N3O B8587038 1-neopentyl-1H-benzo[d][1,2,3]triazol-5-ol

1-neopentyl-1H-benzo[d][1,2,3]triazol-5-ol

Cat. No.: B8587038
M. Wt: 205.26 g/mol
InChI Key: ZUPXBXQUPGPZEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-neopentyl-1H-benzo[d][1,2,3]triazol-5-ol is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15N3O

Molecular Weight

205.26 g/mol

IUPAC Name

1-(2,2-dimethylpropyl)benzotriazol-5-ol

InChI

InChI=1S/C11H15N3O/c1-11(2,3)7-14-10-5-4-8(15)6-9(10)12-13-14/h4-6,15H,7H2,1-3H3

InChI Key

ZUPXBXQUPGPZEH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CN1C2=C(C=C(C=C2)O)N=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-amine (2-4, 150 mg, 0.734 mmol, 1.0 equv.) in 20% H2SO4 (5 mL), was slowly added sodium nitrite (70.8 mg, 1.026 mmol, 1.4 equiv.). The reaction mixture was stirred at room temperature until LCMS showed complete conversion to diazonium ion. The reaction solution was transferred to a microwave vial, and then irradiated at 120° C. for 50 minutes. LCMS showed complete hydrolysis of the diazonium salt. The reaction mixture was diluted with water, then extracted with EtOAc. The combined organic layers were dried over Na2SO4, filtered and concentrated to give the crude product, which was purified with normal phase silica gel chromatography (EtOAc/hexane gradient from 0 to 100%) to yield 1-(2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol (2-5 LRMS m/z (M+H) 206.0 found, 206.1 required.
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
70.8 mg
Type
reactant
Reaction Step Two
[Compound]
Name
diazonium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
5 mL
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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